Cas no 58954-97-5 (Benzamide, N-butyl-3-fluoro-)

• Product Name: Benzamide, N-butyl-3-fluoro-
• CAS No: 58954-97-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 1615403
• Update Time: 2024-09-11

Benzamide, N-butyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-butyl-3-fluoro-
• N-Butyl-3-fluorobenzamide

• Inchi： 1S/C11H14FNO/c1-2-3-7-13-11(14)9-5-4-6-10(12)8-9/h4-6,8H,2-3,7H2,1H3,(H,13,14)
• InChI Key： UFXZUAOPGYZAJM-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 195.10602
• Monoisotopic Mass: 195.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• PSA: 29.1